Cas no 85614-50-2 (1-Butanone,1-(2-benzofuranyl)-)

• Product Name: 1-Butanone,1-(2-benzofuranyl)-
• CAS No: 85614-50-2
• MF: C₁₂H₁₂O₂
• MW: 188.222483634949
• CID: 727940
• Update Time: 2026-04-29

1-Butanone,1-(2-benzofuranyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone,1-(2-benzofuranyl)-
• 1-(1-benzofuran-2-yl)butan-1-one
• 1-(2-benzofuryl)butan-1-one

Computed Properties

• Exact Mass: 188.08373
• Monoisotopic Mass: 188.08373
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.2

Additional information on 1-Butanone,1-(2-benzofuranyl)-

Comprehensive Analysis of 1-Butanone,1-(2-benzofuranyl)- (CAS No. 85614-50-2): Properties, Applications, and Industry Trends

1-Butanone,1-(2-benzofuranyl)- (CAS No. 85614-50-2), also known as 2-Benzofuranyl ethyl ketone, is a specialized organic compound with a unique molecular structure combining a benzofuran moiety with a butanone functional group. This compound has garnered significant attention in recent years due to its versatile applications in pharmaceutical intermediates, flavor and fragrance formulations, and advanced material synthesis. As industries increasingly prioritize sustainable and high-performance chemicals, 1-Butanone,1-(2-benzofuranyl)- stands out for its balanced reactivity and structural adaptability.

The growing demand for bioactive heterocyclic compounds in drug discovery has propelled research into benzofuran derivatives like 1-Butanone,1-(2-benzofuranyl)-. Its electron-rich aromatic system and ketone functionality make it a valuable building block for designing targeted therapeutics, particularly in oncology and neurology. Recent studies highlight its potential as a precursor for selective enzyme inhibitors, aligning with the pharmaceutical industry's focus on precision medicine.

In the flavor and fragrance industry, 1-Butanone,1-(2-benzofuranyl)- contributes to complex olfactory profiles due to its woody-amber undertones. With consumers increasingly seeking natural-inspired synthetic aromas, this compound offers perfumers a stable alternative to plant-derived ingredients while maintaining olfactory fidelity. Its thermal stability also makes it suitable for functional fragrance applications in household products and personal care formulations.

Material scientists have explored 1-Butanone,1-(2-benzofuranyl)- as a monomer for high-performance polymers. The benzofuran core imparts exceptional thermal resistance and optical clarity to resulting materials, making them ideal for specialty coatings and electronic encapsulation. As the Internet of Things (IoT) and flexible electronics sectors expand, such advanced materials are becoming increasingly valuable for next-generation device manufacturing.

Environmental considerations surrounding 1-Butanone,1-(2-benzofuranyl)- have led to innovations in green synthesis methods. Recent patents describe catalytic processes that reduce energy consumption and byproduct formation during production. These advancements address growing industry demands for sustainable chemistry while maintaining the compound's high purity standards required for sensitive applications.

Analytical characterization of 1-Butanone,1-(2-benzofuranyl)- typically involves GC-MS, HPLC, and NMR spectroscopy to verify its structural integrity. The compound's chromatographic behavior and spectral fingerprints are well-documented in scientific literature, facilitating quality control in industrial settings. Standardized analytical protocols ensure batch-to-batch consistency for end-users across different applications.

Market analysts project steady growth for benzofuran-based chemicals like 1-Butanone,1-(2-benzofuranyl)-, driven by expanding applications in Asia-Pacific pharmaceutical hubs and North American specialty chemical markets. Strategic partnerships between research institutions and chemical manufacturers are accelerating the development of novel derivatives with enhanced functionality.

From a regulatory perspective, 1-Butanone,1-(2-benzofuranyl)- complies with major international chemical inventories including TSCA and EINECS. Proper handling guidelines emphasize standard laboratory safety protocols, with particular attention to ventilation requirements during large-scale processing. Material Safety Data Sheets provide comprehensive information on storage conditions and compatibility considerations.

Future research directions for 1-Butanone,1-(2-benzofuranyl)- include exploring its catalytic asymmetric transformations and potential in chiral synthesis. The compound's stereochemical versatility presents opportunities for developing single-enantiomer pharmaceuticals, a key focus area for modern drug development. Additionally, its photophysical properties are being investigated for potential applications in organic electronics and light-emitting materials.

In conclusion, 1-Butanone,1-(2-benzofuranyl)- (CAS No. 85614-50-2) represents a multifaceted chemical building block with growing importance across multiple industries. Its unique combination of aromatic character and ketone reactivity continues to inspire innovative applications, from life sciences to advanced materials engineering. As synthetic methodologies advance and application knowledge deepens, this compound is poised to play an increasingly significant role in specialty chemical innovation.